Cas no 437763-64-9 (Methanesulfonamide, N-[2,6-bis(1-methylethyl)-4-nitrophenyl]-)

• Product Name: Methanesulfonamide, N-[2,6-bis(1-methylethyl)-4-nitrophenyl]-
• CAS No: 437763-64-9
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 2827676
• PubChem ID: 11312622
• Update Time: 2025-04-21

Methanesulfonamide, N-[2,6-bis(1-methylethyl)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[2,6-bis(1-methylethyl)-4-nitrophenyl]-
• DTXSID20462065
• 437763-64-9

• Inchi： 1S/C13H20N2O4S/c1-8(2)11-6-10(15(16)17)7-12(9(3)4)13(11)14-20(5,18)19/h6-9,14H,1-5H3
• InChI Key： CIVFLVVVUVMBJJ-UHFFFAOYSA-N
• SMILES： S(C)(NC1C(=CC(=CC=1C(C)C)[N+](=O)[O-])C(C)C)(=O)=O

Computed Properties

• Exact Mass: 300.11437830Da
• Monoisotopic Mass: 300.11437830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų